2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide
• InChI: InChI=1S/C18H12ClN3O4S/c1-3-9-21-16-14(26-2)5-4-6-15(16)27-18(21)20-17(23)12-10-11(22(24)25)7-8-13(12)19/h1,4-8,10H,9H2,2H3
• InChI Key: MVXQHLZHYNLJJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)N2CC#C
• Molecular Formula: C18H12ClN3O4S
• Molecular Weight: 401.8 g/mol

Description

2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide is a synthetic compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

Antibacterial Activity

Research has demonstrated that benzothiazole derivatives, including those related to 2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide, exhibit potent antibacterial activity. For instance, Gupta (2018) synthesized methoxy substituted benzothiazole derivatives that showed potent antibacterial activity against Pseudomonas aeruginosa, a micro-organism known for its resistance to antimicrobial agents. These findings are crucial as P. aeruginosa infections are a significant concern in hospitals due to their resistance to many antibiotics (Gupta, 2018).

Synthesis and Cytotoxicity for Anticancer Applications

Hour et al. (2007) conducted research on the synthesis and cytotoxicity of quinazolinone derivatives, which are structurally related to benzothiazole derivatives. They investigated their potential as anticancer agents by evaluating their cytotoxic effects on various cancer cell lines. Their findings indicate that these compounds, through their structural basis, could serve as leads for the development of new anticancer agents (Hour et al., 2007).

Antimicrobial and Antifungal Properties

Further expanding on the antimicrobial applications, Gupta (2018) also reported on the synthesis and antimicrobial activity of novel hydroxy substituted benzothiazole derivatives against Streptococcus pyogenes. These compounds, through methodical synthesis and evaluation, demonstrated potent activity against this bacteria, highlighting the potential of benzothiazole derivatives in combating various bacterial infections (Gupta, 2018).

Heterocyclic Compound Studies for NLO and Biological Applications

Prabukanthan et al. (2020) synthesized a heterocyclic organic compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide and conducted comprehensive studies on its crystal structure, optical, thermal, biological, and non-linear optical (NLO) properties. Their research underscores the versatility of benzothiazole derivatives in various scientific applications, from material science to biological activity assessment (Prabukanthan et al., 2020).